Cas no 13848-85-6 (1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide)
13848-85-6 structure
Product Name:1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide
CAS No:13848-85-6
MF:C3H4Cl2O3S
MW:191.033058166504
CID:1253569
PubChem ID:71354426
Update Time:2025-04-20
1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide
- 5,5-dichloro-1,3,2-dioxathiane 2-oxide
- 13848-85-6
- DTXSID80778972
- 5,5-Dichloro-1,3,2lambda~4~-dioxathian-2-one
-
- Inchi: 1S/C3H4Cl2O3S/c4-3(5)1-7-9(6)8-2-3/h1-2H2
- InChI Key: CDVPAMNWOFRHIR-UHFFFAOYSA-N
- SMILES: ClC1(COS(=O)OC1)Cl
Computed Properties
- Exact Mass: 189.92592
- Monoisotopic Mass: 189.9258205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 35.53
1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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